Cas no 85263-21-4 (3,5-Dichlorophenethyl acetate)

• Product Name: 3,5-Dichlorophenethyl acetate
• CAS No: 85263-21-4
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 5694666
• PubChem ID: 91658347
• Update Time: 2025-06-15

3,5-Dichlorophenethyl acetate Chemical and Physical Properties

Names and Identifiers

• 85263-21-4
• 3,5-Dichlorophenethyl acetate
• Benzeneethanol, 3,5-dichloro-, 1-acetate
• 2-(3,5-DICHLOROPHENYL)ETHYL ACETATE
• DTXSID701276320
• 3,5-Dichlorophenethylacetate

• MDL： MFCD12964333
• Inchi： 1S/C10H10Cl2O2/c1-7(13)14-3-2-8-4-9(11)6-10(12)5-8/h4-6H,2-3H2,1H3
• InChI Key： QRSWVGPVGAVCMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCOC(C)=O)Cl

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 297.2±25.0 °C(Predicted)

Additional information on 3,5-Dichlorophenethyl acetate

Professional Introduction to 3,5-Dichlorophenethyl Acetate (CAS No. 85263-21-4)

3,5-Dichlorophenethyl acetate, chemically designated as acetic acid, 3,5-dichloro-2-phenylethyl ester, is a significant compound in the realm of chemical and pharmaceutical research. With a CAS number of 85263-21-4, this molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both chlorine substituents and an ester functional group makes it a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules.

The compound's structure consists of a phenethyl backbone modified by the introduction of two chlorine atoms at the 3rd and 5th positions of the benzene ring, coupled with an acetyl ester group at the ethyl chain. This specific arrangement imparts distinct chemical reactivity, making it a valuable candidate for further functionalization. In recent years, researchers have been exploring its utility in synthesizing pharmacologically relevant derivatives, particularly those targeting neurological and inflammatory pathways.

One of the most compelling aspects of 3,5-dichlorophenethyl acetate is its role as a precursor in the synthesis of bioactive compounds. The dichlorophenethyl moiety is known to exhibit moderate lipophilicity, which can enhance membrane permeability and improve oral bioavailability—a critical factor in drug design. This property has led to its incorporation into various research projects aimed at developing novel therapeutic agents.

Recent studies have highlighted the compound's potential in the field of neuropharmacology. Researchers have synthesized several derivatives of 3,5-dichlorophenethyl acetate and evaluated their effects on neurotransmitter systems. Preliminary findings suggest that certain analogs may exhibit properties similar to known anxiolytics and antidepressants. The dichloro substitution pattern appears to modulate receptor binding affinity, offering a promising scaffold for further optimization.

In addition to its neuropharmacological applications, 3,5-dichlorophenethyl acetate has been investigated for its anti-inflammatory potential. The combination of electron-withdrawing chlorine atoms and the ester group creates a molecule that can interact with various enzymatic targets involved in inflammation pathways. For instance, some derivatives have shown inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This suggests that further exploration could yield lead compounds for developing anti-inflammatory medications.

The synthesis of 3,5-dichlorophenethyl acetate itself is an intriguing aspect from a chemical standpoint. The compound can be readily prepared through esterification reactions involving 3,5-dichloroaniline and acetic anhydride under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions offer a more efficient route to introduce the phenethyl moiety while maintaining regioselectivity. These synthetic strategies highlight the compound's accessibility and versatility in laboratory settings.

The use of computational methods has also been instrumental in understanding the behavior of 3,5-dichlorophenethyl acetate. Molecular modeling studies have provided insights into its interactions with biological targets such as receptors and enzymes. These simulations help predict binding affinities and identify potential modifications that could enhance efficacy or selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

From an industrial perspective, the demand for 3,5-dichlorophenethyl acetate as a building block is growing due to its broad applicability in medicinal chemistry. Pharmaceutical companies and research institutions alike are interested in accessing high-quality sources of this compound for their screening libraries and derivative development programs. The availability of reliable suppliers ensures that researchers can focus on innovation rather than synthetic challenges.

The safety profile of 3,5-dichlorophenethyl acetate is another critical consideration in its application. While not classified as hazardous under standard conditions, proper handling procedures must be followed to minimize exposure risks. Standard laboratory precautions such as wearing personal protective equipment (PPE) and working in well-ventilated areas are recommended when handling this compound. As with any chemical reagent used in research settings。

In conclusion,3,5-Dichlorophenethyl acetate (CAS No. 85263-21-4) represents a fascinating molecule with significant potential across multiple domains of chemical biology and pharmaceutical research。 Its unique structural features make it an attractive scaffold for designing novel bioactive compounds，particularly those targeting neurological disorders。 As scientific understanding evolves，the applications of this compound are likely to expand，further solidifying its importance in modern drug discovery efforts.